Cas no 1806447-33-5 (2-Bromo-1-(2-chloro-3-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-chloro-3-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1806447-33-5
• MF: C₁₀H₇BrClF₃OS
• MW: 347.57919049263
• CID: 4974960
• Update Time: 2025-10-12

2-Bromo-1-(2-chloro-3-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-chloro-3-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C10H7BrClF3OS/c1-5(11)9(16)6-3-2-4-7(8(6)12)17-10(13,14)15/h2-5H,1H3
• InChI Key： ISPSJCUORLYXSA-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C=1Cl)SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• XLogP3: 5.1
• Topological Polar Surface Area: 42.4

Additional information on 2-Bromo-1-(2-chloro-3-(trifluoromethylthio)phenyl)propan-1-one

Recent Advances in the Study of 2-Bromo-1-(2-chloro-3-(trifluoromethylthio)phenyl)propan-1-one (CAS: 1806447-33-5)

The compound 2-Bromo-1-(2-chloro-3-(trifluoromethylthio)phenyl)propan-1-one (CAS: 1806447-33-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on the synthesis and optimization of 2-Bromo-1-(2-chloro-3-(trifluoromethylthio)phenyl)propan-1-one, with particular emphasis on improving yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Researchers have also explored its reactivity under various conditions, providing insights into its potential as a building block for more complex molecules.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects against specific enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents. Further investigations are underway to elucidate its mechanism of action and to assess its efficacy in animal models.

Additionally, the compound's unique trifluoromethylthio group has been a focal point of research, as this moiety is known to enhance the metabolic stability and bioavailability of pharmaceutical agents. Computational modeling studies have been conducted to predict its binding affinity with various biological targets, offering valuable insights for structure-activity relationship (SAR) optimization.

Despite these promising developments, challenges remain in scaling up the synthesis of 2-Bromo-1-(2-chloro-3-(trifluoromethylthio)phenyl)propan-1-one for industrial applications. Researchers are actively exploring greener and more cost-effective synthetic routes to address these issues. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications.

In conclusion, 2-Bromo-1-(2-chloro-3-(trifluoromethylthio)phenyl)propan-1-one represents a compelling area of research with significant potential in drug discovery and development. Continued exploration of its chemical and biological properties will likely yield further breakthroughs, positioning it as a valuable asset in the pharmaceutical industry.